Cas no 1261894-97-6 (2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol)

• Product Name: 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol
• CAS No: 1261894-97-6
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314487
• CID: 2621760
• PubChem ID: 53220161
• Update Time: 2025-08-04

2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 4'-cyano-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• MFCD18314487
• DTXSID70684932
• 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%
• 1261894-97-6
• 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol

• MDL： MFCD18314487
• Inchi： 1S/C15H10FNO3/c1-20-15(19)12-5-4-9(6-13(12)16)10-2-3-11(8-17)14(18)7-10/h2-7,18H,1H3
• InChI Key： MIJKPHMWVAZIII-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 271.064
• Monoisotopic Mass: 271.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol

Introduction to 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1261894-97-6)

2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, with the CAS number 1261894-97-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive study in the development of new therapeutic agents.

The molecular structure of 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol features a cyano group at the 2-position and a phenolic hydroxyl group at the 5-position, both attached to a benzene ring that is further functionalized with a 3-fluoro and 4-methoxycarbonyl substituent. This particular arrangement of functional groups contributes to the compound's unique chemical properties and reactivity, which are of great interest to researchers.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in unique ways. The presence of both electron-withdrawing and electron-donating groups in 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol makes it a versatile scaffold for designing molecules with specific biological activities. For instance, the cyano group can participate in hydrogen bonding interactions, while the fluoro and methoxycarbonyl groups can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Recent studies have shown that phenolic compounds with similar structural features can modulate neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atom in 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol can enhance the compound's ability to cross the blood-brain barrier, making it an attractive candidate for further investigation.

The methoxycarbonyl group at the 4-position of the phenyl ring adds another layer of complexity to this molecule. This group can serve as a site for further chemical modification, allowing researchers to fine-tune the biological activity of the compound. For example, it can be used to introduce additional polar functional groups or to link the molecule to other pharmacophores, thereby enhancing its therapeutic potential.

From a synthetic chemistry perspective, 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol represents an interesting challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and purification techniques to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, which has spurred interest in their development as potential drug candidates.

In conclusion, 2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1261894-97-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing new therapeutic agents. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing some of the most challenging medical conditions faced today.